ethyl 3-(benzo[d]thiazol-2-yl)-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-(3-phenylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C26H25N3O3S2/c1-2-32-26(31)29-15-14-18-21(16-29)34-25(28-22(30)13-12-17-8-4-3-5-9-17)23(18)24-27-19-10-6-7-11-20(19)33-24/h3-11H,2,12-16H2,1H3,(H,28,30)
• InChI Key: HLCWBOPFQXWLFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CCC5=CC=CC=C5
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol
• CAS No.: 946359-97-3

Description

Ethyl 3-(benzo[d]thiazol-2-yl)-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C26H25N3O3S2 and its molecular weight is 491.62. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Activity

A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, including compounds similar to the ethyl 3-(benzo[d]thiazol-2-yl) derivative, were synthesized and evaluated for their antituberculosis activity. One compound displayed significant activity against Mycobacterium tuberculosis (MTB) DNA gyrase, suggesting potential application in treating tuberculosis (Jeankumar et al., 2013).

Synthesis and Chemical Reactions

The synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, including variants of the ethyl 3-(benzo[d]thiazol-2-yl) compound, highlights its role in the preparation of chemically diverse and novel compounds. These processes are crucial in the development of new materials with potential applications in various scientific fields (Mohamed, 2014; 2021).

Anticancer Properties

Compounds related to ethyl 3-(benzo[d]thiazol-2-yl) have been studied for their potential anticancer properties. A study on ethyl 5-(4-substituted benzamido)-1-phenyl-1H-pyrazole-4-carboxylates showed promising antiproliferative activity against human lung carcinoma cells, indicating possible applications in cancer treatment (Raffa et al., 2019).

Biocidal Properties

Research on thiazolo[3,2-a]pyrimidines, closely related to the ethyl 3-(benzo[d]thiazol-2-yl) compound, demonstrated excellent biocidal properties against bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (Youssef et al., 2011).

Antibacterial Activity

The design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives, structurally related to ethyl 3-(benzo[d]thiazol-2-yl), revealed significant antibacterial activity. This points to potential use in developing new antibacterial drugs (Lv et al., 2017).